Cas no 2228109-08-6 (2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid)

2-Amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid is a specialized organic compound featuring a thiophene ring substituted with bromine and methyl groups, coupled with an aminoacetic acid moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules. The bromine substituent enhances reactivity for further functionalization, while the methyl group contributes to steric and electronic modulation. Its amino acid functionality allows for integration into peptide-like structures or chiral synthesis. The compound’s well-defined reactivity profile and structural versatility make it suitable for applications in medicinal chemistry, such as drug discovery and heterocyclic compound development. High purity grades ensure consistent performance in synthetic workflows.

2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid structure

2228109-08-6 structure

Product Name:2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid

CAS No:2228109-08-6

MF:C₇H₈BrNO₂S

MW:250.112919807434

CID:6452733

PubChem ID:165655917

Update Time:2025-06-14

2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid
- EN300-1919112
- 2228109-08-6
- Inchi： 1S/C7H8BrNO2S/c1-3-2-12-6(4(3)8)5(9)7(10)11/h2,5H,9H2,1H3,(H,10,11)
- InChI Key： VPLYHUXBUWGRAZ-UHFFFAOYSA-N
- SMILES： BrC1C(C)=CSC=1C(C(=O)O)N

Computed Properties

Exact Mass: 248.94591g/mol
Monoisotopic Mass: 248.94591g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 91.6Å²

2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1919112-0.05g	2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid	2228109-08-6	0.05g	$1620.0	2023-09-17
Enamine	EN300-1919112-0.1g	2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid	2228109-08-6	0.1g	$1697.0	2023-09-17
Enamine	EN300-1919112-0.25g	2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid	2228109-08-6	0.25g	$1774.0	2023-09-17
Enamine	EN300-1919112-0.5g	2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid	2228109-08-6	0.5g	$1851.0	2023-09-17
Enamine	EN300-1919112-1.0g	2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid	2228109-08-6	1g	$1929.0	2023-06-02
Enamine	EN300-1919112-2.5g	2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid	2228109-08-6	2.5g	$3782.0	2023-09-17
Enamine	EN300-1919112-5.0g	2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid	2228109-08-6	5g	$5594.0	2023-06-02
Enamine	EN300-1919112-10.0g	2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid	2228109-08-6	10g	$8295.0	2023-06-02
Enamine	EN300-1919112-1g	2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid	2228109-08-6	1g	$1929.0	2023-09-17
Enamine	EN300-1919112-5g	2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid	2228109-08-6	5g	$5594.0	2023-09-17

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Additional information on 2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid

Comprehensive Overview of 2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid (CAS No. 2228109-08-6)

2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid (CAS No. 2228109-08-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiophene backbone and amino acid functional group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural features, including the bromo and methyl substituents, make it a versatile building block for drug discovery and development.

In recent years, the demand for heterocyclic compounds like 2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid has surged due to their applications in designing small-molecule inhibitors and therapeutic agents. Researchers are particularly interested in its potential role in targeting enzyme pathways and receptor modulation, which are hot topics in precision medicine and personalized therapy. The compound's CAS No. 2228109-08-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid involves multi-step organic reactions, often starting from 3-bromo-4-methylthiophene. Its acetic acid moiety provides a handle for further derivatization, enabling the creation of peptide mimetics and prodrugs. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications to the core structure can lead to significant changes in biological activity.

From an industrial perspective, CAS No. 2228109-08-6 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption. This focus on sustainability resonates with the broader push for environmentally friendly pharmaceuticals, a topic frequently queried in search engines and AI-driven research tools.

Analytical characterization of 2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and consistency, which are crucial for its use in high-throughput screening and drug candidate optimization. The compound's chromatographic behavior and stability profiles are also subjects of ongoing research, addressing common questions about its storage conditions and shelf life.

In summary, 2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid (CAS No. 2228109-08-6) represents a valuable tool for modern drug discovery. Its structural complexity and functional diversity make it a focal point for researchers exploring new therapeutic avenues and innovative chemical methodologies. As the scientific community continues to uncover its potential, this compound is poised to remain a key player in the advancement of bioorganic chemistry and pharmaceutical sciences.